Cas no 328956-61-2 ((3-chloro-5-fluorophenyl)boronic acid)

• Product Name: (3-chloro-5-fluorophenyl)boronic acid
• CAS No: 328956-61-2
• MF: C₆H₅BClFO₂
• MW: 174.365104436874
• MDL: MFCD06801741
• CID: 67686
• PubChem ID: 15391287
• Update Time: 2025-04-18

(3-chloro-5-fluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-fluorophenylboronic acid
• 3-Chloro-5-fluorobenzeneboronic acid
• 3-Chloro-5-fluorophenylboronic Acid (contains varying amounts of Anhydride)
• (3-chloro-5-fluorophenyl)boronic acid
• 6-(N-Trifluoroacetyl)aMinocaproic Acid N-SucciniMidyl Ester
• 5-chloro-3-fluorophenylboronic acid
• 5-fluoro-3-chlorophenylboronic acid
• 3-Chloro-5-fluorobenzeneboronic Acid (contains varying amounts of Anhydride)
• Boronicacid, (3-chloro-5-fluorophenyl)- (9CI)

• MDL： MFCD06801741
• Inchi： 1S/C6H5BClFO2/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3,10-11H
• InChI Key： XYQDHVBKUNNLGZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(B(O)O)=C1)F

Computed Properties

• Exact Mass: 174.00600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.416
• Melting Point: >200°C
• Boiling Point: 308.1℃ at 760 mmHg
• Flash Point: 140.156℃
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 40.46000
• LogP: 0.15890

(3-chloro-5-fluorophenyl)boronic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters